2-(2-Methylthiophen-3-yl)cyclopentan-1-ol

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 2-(2-methylthiophen-3-yl)cyclopentan-1-ol
• InChI: InChI=1S/C10H14OS/c1-7-8(5-6-12-7)9-3-2-4-10(9)11/h5-6,9-11H,2-4H2,1H3
• InChI Key: WGSBWNNQHPMTST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CS1)C2CCCC2O

Description

2-(2-Methylthiophen-3-yl)cyclopentan-1-ol is a cyclopentanol derivative featuring a 2-methylthiophene substituent at the C2 position of the cyclopentane ring. This compound’s structural hybridity—combining a saturated cyclopentanol ring with an aromatic heterocycle—makes it a subject of interest in organic synthesis, medicinal chemistry, and materials science.

Preparation Methods

The synthesis of 2-(2-Methylthiophen-3-yl)cyclopentan-1-ol involves several steps. One common synthetic route includes the reaction of cyclopentanone with 2-methylthiophene in the presence of a suitable catalyst. The reaction conditions typically involve heating the mixture under reflux and using an acid or base catalyst to facilitate the reaction. Industrial production methods may vary, but they generally follow similar principles, ensuring high purity and yield .

Chemical Reactions Analysis

2-(2-Methylthiophen-3-yl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where the hydroxyl group is replaced by other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Scientific Research Applications

2-(2-Methylthiophen-3-yl)cyclopentan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2-Methylthiophen-3-yl)cyclopentan-1-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Key Observations :

• Aromatic vs.
• Steric and Electronic Effects : The methyl group on thiophene may increase steric hindrance compared to linear alkenyl chains, influencing conformational preferences and reactivity .

Physical and Chemical Properties

• Solubility : Lower polarity compared to hydroxyl-rich analogues (e.g., piperazine derivatives) due to thiophene’s hydrophobicity.
• Melting/Boiling Points: Higher than alkenyl-substituted cyclopentanols due to aromatic stacking interactions.
• Acidity : The hydroxyl group’s pKa may be slightly elevated due to electron-donating effects from the thiophene ring.

Reactivity and Stability

• Electrophilic Substitution : The thiophene ring is prone to sulfonation, halogenation, or nitration, enabling further functionalization.
• Oxidation: The cyclopentanol hydroxyl group could oxidize to a ketone under strong conditions (e.g., Jones reagent), though the thiophene may stabilize intermediates.
• Thermal Stability : Aromatic substituents enhance thermal stability compared to aliphatic analogues .

Comparative Data Table

Property	2-(2-Methylthiophen-3-yl)cyclopentan-1-ol	2-(3-Methylbut-2-en-1-yl)cyclopentan-1-ol	rac-(1R,2R)-2-(Piperazin-1-yl)cyclopentan-1-ol
Aromaticity	Yes (thiophene)	No	No
Solubility in Water	Low	Moderate	High (due to piperazine)
Electrophilic Reactivity	High (thiophene-directed)	Low	Low
Thermal Stability	High	Moderate	Moderate